2-(4-methoxyphenyl)-N-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-[[2-methyl-6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]acetamide
• InChI: InChI=1S/C20H24N6O2/c1-14-24-18(13-19(25-14)26-11-10-21-15(26)2)22-8-9-23-20(27)12-16-4-6-17(28-3)7-5-16/h4-7,10-11,13H,8-9,12H2,1-3H3,(H,23,27)(H,22,24,25)
• InChI Key: WOOGRIFZSWWADY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2C=CN=C2C)NCCNC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C20H24N6O2
• Molecular Weight: 380.4 g/mol

Description

2-(4-methoxyphenyl)-N-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)acetamide is a useful research compound. Its molecular formula is C20H24N6O2 and its molecular weight is 380.452. The purity is usually 95%.
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Scientific Research Applications

Antiulcer and H2-Receptor Antagonism

A series of compounds, including imidazo[1,2-a]pyridinylalkylbenzoxazole derivatives, were synthesized and tested for their histamine H2-receptor antagonist, gastric antisecretory, and antiulcer activities. Some derivatives demonstrated potent antisecretory and cytoprotective activity, indicating their potential application in developing antiulcer drugs. The structure-activity relationships of these compounds suggest a novel class of histamine H2-receptor antagonists (Katsura et al., 1992).

Anticancer Activity

Another study focused on the synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, starting with methyl 3-methoxy-5-methylbenzoate as a key intermediate. These compounds were tested for their anticancer activity against 60 cancer cell lines, with one compound showing appreciable cancer cell growth inhibition. This indicates the potential of these compounds as anticancer agents (Al-Sanea et al., 2020).

Herbicide Metabolism

Research on the metabolism of chloroacetamide herbicides in human and rat liver microsomes explored the metabolic activation pathways leading to DNA-reactive products. This study contributes to understanding the biochemical interactions and potential toxicological impacts of such compounds (Coleman et al., 2000).